Cas no 299912-80-4 (5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)-)

• Product Name: 5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)-
• CAS No: 299912-80-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6207365
• Update Time: 2025-06-08

5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)-

• Inchi： 1S/C13H17NO3/c1-2-16-13(15)8-11(14)9-3-4-12-10(7-9)5-6-17-12/h3-4,7,11H,2,5-6,8,14H2,1H3/t11-/m0/s1
• InChI Key： CPMSDCMZKCFMKF-NSHDSACASA-N
• SMILES： O1C2=CC=C([C@@H](N)CC(OCC)=O)C=C2CC1

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 374.3±42.0 °C(Predicted)
• pka: 8.24±0.33(Predicted)

Additional information on 5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)-

5-Benzofuranpropanoic Acid, β-Amino-2,3-Dihydro-, Ethyl Ester, (βS)-: A Comprehensive Overview

The compound with CAS No. 299912-80-4, commonly referred to as 5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzofuran moiety with an amino acid derivative. The benzofuran ring system is a key structural feature that contributes to its biological activity and potential applications in drug design.

Recent studies have highlighted the importance of β-amino acids in medicinal chemistry due to their ability to modulate protein-protein interactions and serve as scaffolds for bioactive molecules. The ethyl ester group in this compound adds further functional complexity, potentially enhancing its solubility and bioavailability. The S-configuration at the β-carbon is particularly noteworthy, as stereochemistry plays a critical role in determining the pharmacokinetic and pharmacodynamic properties of chiral molecules.

One of the most intriguing aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and modulate cellular signaling pathways. For instance, studies have demonstrated that 5-Benzofuranpropanoic acid derivatives can act as inhibitors of kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The integration of the benzofuran ring into the molecular framework has been shown to enhance both potency and selectivity, making this compound a promising lead for drug discovery.

The synthesis of 5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)- involves a multi-step process that combines principles from both organic and stereochemical synthesis. The construction of the benzofuran ring typically involves a cyclization reaction between an aldehyde and a furan derivative under acidic conditions. Subsequent steps focus on introducing the amino acid functionality while maintaining stereochemical integrity. The use of chiral auxiliaries or asymmetric catalysis has been pivotal in achieving high enantiomeric excess during the synthesis.

In terms of biological evaluation, this compound has been extensively studied for its anti-inflammatory and anticancer properties. Preclinical studies have shown that it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Additionally, its ability to induce apoptosis in cancer cells through modulation of mitochondrial pathways has positioned it as a potential candidate for anticancer therapy.

Another area of active research is the exploration of this compound's neuroprotective effects. Recent findings suggest that it may play a role in mitigating oxidative stress and reducing neuroinflammation, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These studies underscore the versatility of 5-Benzofuranpropanoic acid derivatives in addressing diverse therapeutic targets.

From an industrial perspective, the scalability of this compound's synthesis remains a critical consideration for its commercialization. Researchers are actively investigating more efficient synthetic routes that minimize waste and reduce production costs. Green chemistry approaches, such as catalytic hydrogenation and biocatalytic transformations, are being explored to enhance the sustainability of its manufacturing process.

In conclusion, 5-Benzofuranpropanoic acid, β-amino-2,3-dihydro-, ethyl ester, (βS)- represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. Its unique combination of a benzofuran moiety with an amino acid derivative positions it as a valuable tool in drug discovery research. As ongoing studies continue to uncover new insights into its biological activity and mechanism of action, this compound holds significant promise for advancing the field of medicinal chemistry.